Cas no 88312-50-9 (3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(3-methoxyphenyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(3-methoxyphenyl)-
• CAS No: 88312-50-9
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• CID: 637730
• PubChem ID: 13285608
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(3-methoxyphenyl)-
• 3-amino-4-(3-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• 88312-50-9
• AKOS013898538
• 5-Amino-4-(3-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• DTXSID70534746

• Inchi： 1S/C9H10N4OS/c1-14-7-4-2-3-6(5-7)13-8(10)11-12-9(13)15/h2-5H,1H3,(H2,10,11)(H,12,15)
• InChI Key： FZLGKKSTIQYZDH-UHFFFAOYSA-N
• SMILES： S=C1NN=C(N)N1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 222.05753213g/mol
• Monoisotopic Mass: 222.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95Ų